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Compound of Interest

Compound Name: Azelastine/fluticasone propionate

Cat. No.: B1243135

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Azelastine/fluticasone propionate. The following

procedural steps are designed to ensure safe operational handling and disposal in a laboratory
setting.

Personal Protective Equipment (PPE)

The level of personal protective equipment required when handling Azelastine/fluticasone
propionate depends on the form of the substance being handled. The final nasal spray product
presents minimal occupational exposure risk, but handling the active pharmaceutical
ingredients (APIs), particularly in powder form, requires more stringent precautions.[1]

PPE Recommendations Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1243135?utm_src=pdf-interest
https://www.benchchem.com/product/b1243135?utm_src=pdf-body
https://www.benchchem.com/product/b1243135?utm_src=pdf-body
https://www.benchchem.com/product/b1243135?utm_src=pdf-body
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/azelastine_hcl_fluticasone_dymista_nasal_spray_mtr_nghs_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Scenario

Eye/Face Protection

Skin Protection

Respiratory
Protection

Handling Final Nasal

Spray Product

Safety glasses with
side shields[1]

Suitable protective
clothing, disposable

nitrile gloves[1]

Use appropriate
respiratory

protection[1]

Handling Azelastine
HCI and Fluticasone
Propionate APIs (e.g.,
powders,

formulations)

Safety glasses with
side-shields or

chemical splash
goggles[2][3][4]

Two pairs of powder-
free, disposable nitrile
gloves; disposable,
low-permeability gown
with a solid front, long
sleeves, and tight-
fitting cuffs[2][4]

A NIOSH-approved
respirator is
necessary when
handling powder
outside of a
containment device.
For nuisance
exposures, a P95
(US) or P1 (EU EN
143) particle respirator
may be used. For
higher-level
protection, use type
OV/AG/P99 (US) or
ABEK-P2 (EU EN
143) respirator
cartridges[2][4]

Operational Handling Plan

Engineering Controls:

» When handling the powdered APIls, all work, such as weighing and reconstituting, should be
conducted within a containment device like a chemical fume hood, biological safety cabinet,
or a glovebox isolator to prevent inhalation and contamination.[4]

o Ensure adequate ventilation in all areas where the product or its components are handled.[2]

[5]

Safe Handling Practices:
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Avoid the formation of dust and aerosols.[2][5]

Do not eat, drink, or smoke in areas where these chemicals are handled.[1][2]

Wash hands thoroughly before breaks and immediately after handling the product.[1][2]

Inspect gloves prior to use and use proper glove removal technique to avoid skin contact.[2]
First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek medical attention if irritation
persists.[1]

* In case of skin contact: Wash off immediately with soap and plenty of water. If skin irritation
or a rash occurs, seek medical advice.[1]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

 Ifingested: Do NOT induce vomiting. Rinse mouth thoroughly with water and get medical
attention if symptoms occur.[1]

Disposal Plan

The disposal of Azelastine/fluticasone propionate and its components must be handled with
care to prevent environmental contamination. As a potent corticosteroid, fluticasone propionate,
in particular, requires disposal as hazardous pharmaceutical waste.[4]

Step-by-Step Disposal Protocol:
¢ Segregation and Collection:

o Place all materials that have come into contact with Azelastine/fluticasone propionate
(e.q., gloves, gowns, labware, excess product) into a designated, leak-proof, and sealable
container.[4]
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o This container must be clearly labeled as "Hazardous Pharmaceutical Waste" and specify
the contents (e.g., "Azelastine/Fluticasone Propionate Waste").[4]

e Storage:

o Store the sealed hazardous waste container in a secure, designated area away from
general laboratory traffic. This area should be clearly marked with restricted access.[4]

e Disposal:

o Arrange for the collection and disposal of the hazardous pharmaceutical waste through a
licensed and approved environmental management vendor.[4]

o Incineration is the required method for treating and disposing of this type of hazardous
pharmaceutical waste to ensure the destruction of the active ingredients.[4]

o A manifest will be required to track the waste from the laboratory to the final disposal
facility. This documentation must be maintained for a minimum of three years for
regulatory compliance.[4]

Experimental Workflow and Safety Diagram

The following diagram outlines the key steps for the safe handling and disposal of
Azelastinelfluticasone propionate in a laboratory setting.
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Safe Handling and Disposal of Azelastine/Fluticasone Propionate

Preparation

Conduct Risk Assessment

Y

Select Appropriate PPE
(See Table for Details)

Y

Prepare Containment Device
(e.g., Fume Hood)

Hangling
\ 4

Don PPE

\ 4
Handle Azelastine/
Fluticasone Propionate
in Containment Device

Y

Perform Experimental
Procedures

Decontamination %; Waste Collection

Decontaminate Work Surfaces

Y

Segregate Contaminated Waste
(PPE, labware, etc.)

Y

Place in Labeled, Sealed
Hazardous Waste Container

Disg;)sal

Store Waste in
Secure, Designated Area

Y

Arrange for Licensed
Vendor Pickup

Y

Ensure Incineration and
Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. viatris.com [viatris.com]

e 2. chemicalbook.com [chemicalbook.com]

o 3. file.medchemexpress.com [file.medchemexpress.com]
e 4. benchchem.com [benchchem.com]

e 5. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Azelastine/Fluticasone Propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243135#personal-protective-equipment-for-
handling-azelastine-fluticasone-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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